Cas no 2229300-59-6 (5-chloro-2-(3-hydroxybutyl)phenol)

• Product Name: 5-chloro-2-(3-hydroxybutyl)phenol
• CAS No: 2229300-59-6
• MF: C₁₀H₁₃ClO₂
• MW: 200.662022352219
• CID: 5928569
• PubChem ID: 165964323
• Update Time: 2025-05-19

5-chloro-2-(3-hydroxybutyl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(3-hydroxybutyl)phenol
• EN300-1980393
• 2229300-59-6

• Inchi： 1S/C10H13ClO2/c1-7(12)2-3-8-4-5-9(11)6-10(8)13/h4-7,12-13H,2-3H2,1H3
• InChI Key： RSQIUUBIUNIKMD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)CCC(C)O

Computed Properties

• Exact Mass: 200.0604073g/mol
• Monoisotopic Mass: 200.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 5-chloro-2-(3-hydroxybutyl)phenol

5-Chloro-2-(3-hydroxybutyl)phenol (CAS No. 2229300-59-6): Properties, Applications, and Market Insights

5-Chloro-2-(3-hydroxybutyl)phenol (CAS No. 2229300-59-6) is a specialized phenolic compound with a unique molecular structure that combines a chlorinated phenol core with a hydroxylated butyl side chain. This structural configuration imparts distinct chemical and physical properties, making it valuable in various industrial and research applications. The compound's systematic name reflects its precise chemical architecture, where the 5-chloro substitution and 3-hydroxybutyl group play critical roles in its reactivity and functionality.

The growing interest in chlorinated phenolic derivatives like 5-Chloro-2-(3-hydroxybutyl)phenol stems from their versatility in organic synthesis and material science. Researchers frequently search for "synthesis of 5-Chloro-2-(3-hydroxybutyl)phenol" or "applications of hydroxybutyl phenols," indicating strong demand for technical information about this compound. Its balanced polarity, contributed by both the phenolic hydroxyl and the aliphatic alcohol groups, makes it particularly useful as an intermediate in pharmaceutical development and specialty chemical formulations.

From a chemical property perspective, 5-Chloro-2-(3-hydroxybutyl)phenol typically appears as a white to off-white crystalline solid at room temperature. The presence of both phenolic and aliphatic hydroxyl groups enhances its solubility in polar organic solvents, while the chloro substituent influences its electronic characteristics. These properties are frequently investigated in searches like "solubility of CAS 2229300-59-6" or "spectral data for chlorinated phenols," reflecting the compound's importance in analytical chemistry and quality control procedures.

In industrial applications, 5-Chloro-2-(3-hydroxybutyl)phenol serves as a key building block for more complex molecular architectures. The compound's reactive sites allow for selective modifications, making it valuable in the production of advanced materials. Current market trends show increasing interest in "sustainable phenolic derivatives" and "green chemistry alternatives," positioning this compound as a candidate for environmentally conscious chemical processes. Its potential in polymer modification and specialty coatings is particularly noteworthy, with research focusing on its use as a monomer or cross-linking agent.

The pharmaceutical industry has shown considerable interest in 5-Chloro-2-(3-hydroxybutyl)phenol derivatives, particularly in antimicrobial and antioxidant applications. Recent patent literature reveals investigations into its potential bioactive properties, aligning with growing public health concerns about antibiotic resistance. Search queries such as "biological activity of hydroxybutyl phenols" and "medicinal chemistry of CAS 2229300-59-6" demonstrate this therapeutic potential. However, it's important to note that any pharmaceutical application would require extensive safety evaluation and regulatory approval.

Analytical characterization of 5-Chloro-2-(3-hydroxybutyl)phenol typically involves techniques like HPLC, GC-MS, and NMR spectroscopy. The compound's distinct spectral signatures make it identifiable in complex mixtures, a feature valuable for quality control in manufacturing processes. Laboratory professionals often search for "HPLC methods for phenolic compounds" or "NMR peaks of chlorinated phenols," highlighting the need for reliable analytical protocols when working with this material.

From a regulatory standpoint, while 5-Chloro-2-(3-hydroxybutyl)phenol is not currently classified as hazardous under major chemical inventories, proper handling procedures should always be followed. Material safety data sheets (MSDS) provide essential information about storage conditions and personal protective equipment. Environmental considerations are increasingly important, with researchers exploring "biodegradation of phenolic compounds" and "eco-friendly disposal methods" for such chemicals.

The commercial availability of 5-Chloro-2-(3-hydroxybutyl)phenol has expanded in recent years, with specialty chemical suppliers offering it in various purity grades. Market analysis shows growing demand from Asia-Pacific regions, particularly for research and development purposes. Procurement specialists frequently search for "suppliers of CAS 2229300-59-6" or "pricing trends for chlorinated phenols," indicating active commercial interest in this compound.

Future research directions for 5-Chloro-2-(3-hydroxybutyl)phenol may explore its potential in emerging technologies like organic electronics or advanced catalysis. The compound's structural features make it an interesting candidate for molecular engineering applications. Scientific literature continues to investigate "structure-activity relationships" and "novel synthetic routes" for such phenolic derivatives, suggesting ongoing academic and industrial interest in this chemical space.

In conclusion, 5-Chloro-2-(3-hydroxybutyl)phenol (CAS No. 2229300-59-6) represents a versatile chemical intermediate with significant potential across multiple disciplines. Its unique combination of phenolic and aliphatic alcohol functionalities continues to attract research attention, while industrial applications benefit from its synthetic flexibility. As chemical innovation progresses, this compound will likely find new roles in sustainable chemistry and advanced material development.